2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-3-yl)-4-(4-ethoxyphenyl)-1,3-thiazole
• InChI: InChI=1S/C19H17NO3S/c1-2-21-14-9-7-13(8-10-14)15-12-24-19(20-15)18-11-22-16-5-3-4-6-17(16)23-18/h3-10,12,18H,2,11H2,1H3
• InChI Key: ZJRXUUQCZBMFLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C3COC4=CC=CC=C4O3
• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol

Description

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole, also known as BDT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole's mechanism of action is not yet fully understood, but it is believed to involve the interaction of the compound with specific cellular targets. Its thiazole and benzodioxin moieties may play a role in its ability to bind to certain proteins or enzymes, leading to changes in cellular function.
Biochemical and Physiological Effects:
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole has been shown to have a range of biochemical and physiological effects, including the ability to induce cell death in cancer cells, inhibit the growth of bacteria, and modulate the activity of certain enzymes. Its potential as a therapeutic agent is still being explored, but early studies suggest that it may have significant benefits in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole is its versatility in various scientific research applications. Its fluorescent properties make it useful for imaging and detection studies, while its potential as an anti-cancer agent makes it a promising candidate for drug development. However, its synthesis method can be complex and time-consuming, and its mechanism of action is not yet fully understood, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole, including further exploration of its mechanism of action, development of new synthesis methods, and investigation of its potential as a therapeutic agent in various diseases. Additionally, the use of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole in combination with other compounds or therapies may enhance its efficacy and broaden its applications. Further research is needed to fully understand the potential of this compound and its role in scientific research.

Synthesis Methods

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole can be synthesized through a multi-step process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-ethoxyaniline and potassium thiocyanate. The final product is obtained through a series of purification steps.

Scientific Research Applications

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-4-(4-ethoxyphenyl)-1,3-thiazole has shown promising results in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a photosensitizer for photodynamic therapy, and as a potential anti-cancer agent. Its unique chemical structure and properties make it a versatile compound for use in various fields of study.